Cas no 53521-38-3 ( )

• Product Name: &nbsp
• CAS No: 53521-38-3
• MF: C₂₀H₄₃OP
• MW: 330.528587579727
• CID: 938697
• PubChem ID: 312400
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[butyl(octyl)phosphoryl]octane
• AC1L7L6X
• n-butyldi-n-octylphosphine oxide
• n-butyl-di-n-octylphosphine oxide
• NSC222419
• 53521-38-3
• SCHEMBL8022912
• Butyl(dioctyl)oxo-lambda~5~-phosphane
• NSC-222419
• DTXSID80310098
•  

• Inchi： 1S/C20H43OP/c1-4-7-10-12-14-16-19-22(21,18-9-6-3)20-17-15-13-11-8-5-2/h4-20H2,1-3H3
• InChI Key： QOYKIVQHVCROGP-UHFFFAOYSA-N
• SMILES： P(CCCC)(CCCCCCCC)(CCCCCCCC)=O

Computed Properties

• Exact Mass: 330.30539
• Monoisotopic Mass: 330.30515299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 7.87060